![molecular formula C19H22N2O2 B269435 N-{4-[(tert-butylamino)carbonyl]phenyl}-3-methylbenzamide](/img/structure/B269435.png)
N-{4-[(tert-butylamino)carbonyl]phenyl}-3-methylbenzamide
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Overview
Description
N-{4-[(tert-butylamino)carbonyl]phenyl}-3-methylbenzamide, commonly known as Boc-3-amino-4-methylbenzoic acid, is a molecule that has gained significant attention in scientific research. This compound is widely used in the field of medicinal chemistry, particularly in the development of new drugs.
Mechanism of Action
The mechanism of action of Boc-3-amino-4-methylbenzoic acid is not fully understood. However, it is known to act as an inhibitor of various enzymes and proteins, including protein kinases and proteases. This compound is also known to have anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
Boc-3-amino-4-methylbenzoic acid has various biochemical and physiological effects. It is known to inhibit the activity of various enzymes and proteins, which can have a significant impact on cellular processes. This compound is also known to have anti-inflammatory and analgesic properties, which can be useful in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
Boc-3-amino-4-methylbenzoic acid has various advantages and limitations for lab experiments. One of the advantages is that it is a readily available building block for the synthesis of various peptides and biologically active compounds. However, one of the limitations is that it is relatively expensive compared to other building blocks.
Future Directions
There are various future directions for the research and development of Boc-3-amino-4-methylbenzoic acid. One potential direction is the synthesis of new derivatives of this compound with improved biological activity and pharmacological properties. Another potential direction is the development of new synthetic methods for the preparation of this compound and its derivatives. Additionally, the use of Boc-3-amino-4-methylbenzoic acid in the development of new drugs for the treatment of various diseases is also a promising future direction.
Synthesis Methods
The synthesis of Boc-3-amino-4-methylbenzoic acid involves a series of chemical reactions. The starting material for the synthesis is 3-methylbenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with tert-butylamine to form the tert-butyl ester. The tert-butyl ester is then hydrolyzed to form the carboxylic acid, which is then coupled with Boc-protected 3-aminophenylboronic acid using a palladium catalyst to form the final product, Boc-3-amino-4-methylbenzoic acid.
Scientific Research Applications
Boc-3-amino-4-methylbenzoic acid has various scientific research applications, particularly in the field of medicinal chemistry. This compound is used as a building block for the synthesis of various peptides, which are important in drug development. It is also used as a key intermediate in the synthesis of various biologically active compounds, including inhibitors of protein kinases, proteases, and enzymes.
properties
Molecular Formula |
C19H22N2O2 |
---|---|
Molecular Weight |
310.4 g/mol |
IUPAC Name |
N-[4-(tert-butylcarbamoyl)phenyl]-3-methylbenzamide |
InChI |
InChI=1S/C19H22N2O2/c1-13-6-5-7-15(12-13)17(22)20-16-10-8-14(9-11-16)18(23)21-19(2,3)4/h5-12H,1-4H3,(H,20,22)(H,21,23) |
InChI Key |
VUUSAJQYBOJPKS-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC(C)(C)C |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC(C)(C)C |
Origin of Product |
United States |
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